![molecular formula C6H5ClN2O2 B1631610 Methyl 6-chloropyridazine-3-carboxylate CAS No. 65202-50-8](/img/structure/B1631610.png)
Methyl 6-chloropyridazine-3-carboxylate
Overview
Description
Methyl 6-chloropyridazine-3-carboxylate is a chemical compound that can be used to synthesize fluoro substituted 6-phenylnicotinamide, which shows TRPV1 antagonist potency . It can also be used in the synthesis of retinoid x receptor (RXR) ligands, which have many clinical applications .
Synthesis Analysis
Methyl 6-chloropyridazine-3-carboxylate can be synthesized by using ethyl levulinate as a starting material via a six-step process including cyclization, bromination, elimination, oxidation, esterification, and chlorination . This method is easy to operate and purify with a good yield, and the starting material is cheap .Molecular Structure Analysis
The molecular formula of Methyl 6-chloropyridazine-3-carboxylate is C6H5ClN2O2 . The average mass is 172.57 Da and the monoisotopic mass is 200.035248 Da .Chemical Reactions Analysis
Methyl 6-chloropyridazine-3-carboxylate can be used to synthesize fluoro substituted 6-phenylnicotinamide . It can also be used in the synthesis of retinoid x receptor (RXR) ligands .Physical And Chemical Properties Analysis
The melting point of Methyl 6-chloropyridazine-3-carboxylate is 145 °C . The predicted boiling point is 310.9±22.0 °C and the predicted density is 1.372±0.06 g/cm3 . It should be stored under inert gas (nitrogen or Argon) at 2-8°C .Scientific Research Applications
Synthesis and Chemical Properties
- Synthesis of Derivatives: Methyl 6-chloropyridazine-3-carboxylate is a key intermediate in synthesizing various derivatives, including 3-chloropyridazine-6-carboxylic acid hydrazide, through a multi-step process involving hydrazine monohydrate and methyl levulinate (Morishita et al., 1994).
- Creation of Dopamine Beta-Hydroxylase Inhibitors: It is used in the synthesis of 6-alkylaminopyridazine-3-carboxylic acid derivatives, potent inhibitors of dopamine beta-hydroxylase, a key enzyme in catecholamine biosynthesis (Konno et al., 1992).
Applications in Pharmaceutical and Medicinal Chemistry
- Antitumor and Anti-inflammatory Properties: Recent studies indicate significant biological properties of pyridazine derivatives, including antitumor and anti-inflammatory activities. Compounds like 6-chloro-3-[(4-methylphenoxy)methyl][1,2,4] triazolo[4,3-b]pyridazine have been synthesized and characterized, showcasing these properties (Sallam et al., 2021).
- Cytotoxic Activity of Metal Complexes: Methyl 6-chloropyridazine-3-carboxylate derivatives are used to create metal complexes with cytotoxic activity, potentially useful in cancer therapy. These compounds have shown modulation of gene expression related to cancer cell survival and death (Budzisz et al., 2010).
Crystal Structure and Theoretical Studies
- Crystal Structure Analysis: Research includes the synthesis and X-ray diffraction analysis of pyridazine derivatives, providing insights into their molecular structure and potential interactions in biological systems (Shu, 2001).
- Density Functional Theory Calculations: Computational studies using density functional theory help compare theoretical and experimental results of pyridazine compounds, aiding in the understanding of their chemical behavior and potential applications (Sallam et al., 2021).
Mechanism of Action
Target of Action
Methyl 6-chloropyridazine-3-carboxylate is a key intermediate in the research of anti-tumor, blood-lipid lowering and insecticides . It can be used to synthesize fluoro substituted 6-phenylnicotinamide, which shows TRPV1 antagonist potency . It can also be used in the synthesis of retinoid x receptor (RXR) ligands .
Mode of Action
It is known that it can undergo nickel catalyzed cross coupling reaction with aromatic and heteroaromatic halides, to give the corresponding substituted aryl- and heteroaryl pyridazines .
Biochemical Pathways
It is known to be involved in the synthesis of fluoro substituted 6-phenylnicotinamide and retinoid x receptor (rxr) ligands .
Pharmacokinetics
It is known that it has a molecular weight of 17257 and a density of 1372±006 g/cm3 . It is soluble in many organic solvents, such as ethanol, dimethylformamide, and dichloromethane .
Result of Action
It is known to be a key intermediate in the research of anti-tumor, blood-lipid lowering and insecticides .
Action Environment
The action, efficacy, and stability of Methyl 6-chloropyridazine-3-carboxylate can be influenced by environmental factors. It should be stored under inert gas (nitrogen or Argon) at 2-8°C . It should also be kept away from sources of ignition and oxidizing agents .
Safety and Hazards
Methyl 6-chloropyridazine-3-carboxylate is classified as Acute toxicity - Category 4, Oral; Acute toxicity - Category 4, Dermal; Skin irritation, Category 2; Eye irritation, Category 2; Acute toxicity - Category 4, Inhalation; Specific target organ toxicity – single exposure, Category 3 . It is advised to avoid breathing dust/fume/gas/mist/vapours/spray, avoid contacting with skin and eye, and use personal protective equipment .
Future Directions
Methyl 6-chloropyridazine-3-carboxylate can be used to synthesize fluoro substituted 6-phenylnicotinamide, which shows TRPV1 antagonist potency . It can also be used in the synthesis of retinoid x receptor (RXR) ligands, which have many clinical applications . These properties make it a promising compound for future research and development in the field of medicinal chemistry.
properties
IUPAC Name |
methyl 6-chloropyridazine-3-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5ClN2O2/c1-11-6(10)4-2-3-5(7)9-8-4/h2-3H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FPKXYXKLOWAIOX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=NN=C(C=C1)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5ClN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10495387 | |
Record name | Methyl 6-chloropyridazine-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10495387 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
172.57 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 6-chloropyridazine-3-carboxylate | |
CAS RN |
65202-50-8 | |
Record name | Methyl 6-chloropyridazine-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10495387 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Methyl 6-chloropyridazine-3-carboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Retrosynthesis Analysis
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Strategy Settings
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Model | Template_relevance |
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Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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